N-(3,4-dimethylphenyl)-2-[5-(2-phenylvinyl)-1,2,4-oxadiazol-3-yl]acetamide

• IUPAC Name: N-(3,4-dimethylphenyl)-2-[5-[(E)-2-phenylethenyl]-1,2,4-oxadiazol-3-yl]acetamide
• InChI: InChI=1S/C20H19N3O2/c1-14-8-10-17(12-15(14)2)21-19(24)13-18-22-20(25-23-18)11-9-16-6-4-3-5-7-16/h3-12H,13H2,1-2H3,(H,21,24)/b11-9+
• InChI Key: XQIWDRNIACHFTQ-PKNBQFBNSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NC(=O)CC2=NOC(=N2)C=CC3=CC=CC=C3)C
• Isomeric SMILES: CC1=C(C=C(C=C1)NC(=O)CC2=NOC(=N2)/C=C/C3=CC=CC=C3)C
• Molecular Formula: C20H19N3O2
• Molecular Weight: 333.4 g/mol

Description

N-(3,4-dimethylphenyl)-2-[5-(2-phenylvinyl)-1,2,4-oxadiazol-3-yl]acetamide, also known as DPA, is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound belongs to the family of oxadiazole derivatives, which are known for their diverse biological activities. DPA has been shown to have promising properties as an inhibitor of certain enzymes, as well as potential applications in cancer research.

Mechanism of Action

The mechanism of action of N-(3,4-dimethylphenyl)-2-[5-(2-phenylvinyl)-1,2,4-oxadiazol-3-yl]acetamide involves the inhibition of certain enzymes, such as phosphodiesterase and phospholipase A2. These enzymes are involved in a variety of cellular processes, including cell growth and proliferation, inflammation, and neurodegeneration. By inhibiting these enzymes, N-(3,4-dimethylphenyl)-2-[5-(2-phenylvinyl)-1,2,4-oxadiazol-3-yl]acetamide has the potential to modulate these processes and provide therapeutic benefits.
Biochemical and Physiological Effects:
N-(3,4-dimethylphenyl)-2-[5-(2-phenylvinyl)-1,2,4-oxadiazol-3-yl]acetamide has been shown to have a variety of biochemical and physiological effects. In vitro studies have demonstrated that N-(3,4-dimethylphenyl)-2-[5-(2-phenylvinyl)-1,2,4-oxadiazol-3-yl]acetamide can inhibit the growth and proliferation of cancer cells, as well as reduce inflammation and oxidative stress. In vivo studies have shown that N-(3,4-dimethylphenyl)-2-[5-(2-phenylvinyl)-1,2,4-oxadiazol-3-yl]acetamide can improve cognitive function and reduce neurodegeneration in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-(3,4-dimethylphenyl)-2-[5-(2-phenylvinyl)-1,2,4-oxadiazol-3-yl]acetamide in scientific research is its high purity and stability, which allows for accurate and reproducible experiments. Additionally, N-(3,4-dimethylphenyl)-2-[5-(2-phenylvinyl)-1,2,4-oxadiazol-3-yl]acetamide has been extensively studied for its potential applications in a variety of fields, which provides a solid foundation for future research. However, one limitation of using N-(3,4-dimethylphenyl)-2-[5-(2-phenylvinyl)-1,2,4-oxadiazol-3-yl]acetamide is its relatively low solubility in water, which can make it difficult to work with in certain experimental conditions.

Future Directions

There are many potential future directions for research on N-(3,4-dimethylphenyl)-2-[5-(2-phenylvinyl)-1,2,4-oxadiazol-3-yl]acetamide. One area of interest is the development of new analogs of N-(3,4-dimethylphenyl)-2-[5-(2-phenylvinyl)-1,2,4-oxadiazol-3-yl]acetamide with improved properties, such as increased solubility or enhanced activity against specific enzymes. Additionally, further studies are needed to fully understand the mechanisms of action of N-(3,4-dimethylphenyl)-2-[5-(2-phenylvinyl)-1,2,4-oxadiazol-3-yl]acetamide and its potential applications in a variety of scientific research fields. Finally, clinical trials are needed to determine the safety and efficacy of N-(3,4-dimethylphenyl)-2-[5-(2-phenylvinyl)-1,2,4-oxadiazol-3-yl]acetamide in humans, which could pave the way for its use as a therapeutic agent.

Synthesis Methods

The synthesis of N-(3,4-dimethylphenyl)-2-[5-(2-phenylvinyl)-1,2,4-oxadiazol-3-yl]acetamide involves the reaction of 3,4-dimethylaniline with ethyl chloroacetate, followed by the reaction of the resulting intermediate with 2-phenylvinyl-1,2,4-oxadiazole. This method has been optimized for high yield and purity, and has been extensively studied in the literature.

Scientific Research Applications

N-(3,4-dimethylphenyl)-2-[5-(2-phenylvinyl)-1,2,4-oxadiazol-3-yl]acetamide has been studied for its potential applications in a variety of scientific research fields. One of the most promising applications is in cancer research, where N-(3,4-dimethylphenyl)-2-[5-(2-phenylvinyl)-1,2,4-oxadiazol-3-yl]acetamide has been shown to inhibit the activity of certain enzymes that are involved in cancer cell growth and proliferation. N-(3,4-dimethylphenyl)-2-[5-(2-phenylvinyl)-1,2,4-oxadiazol-3-yl]acetamide has also been studied for its potential applications in the treatment of Alzheimer's disease, where it has been shown to have neuroprotective effects.